Cas no 1354941-80-2 ((2E)-1-(3,4-Dichlorophenyl)-3-(2-ethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(3,4-Dichlorophenyl)-3-(2-ethoxyphenyl)prop-2-en-1-one
• CAS No: 1354941-80-2
• MF: C₁₇H₁₄Cl₂O₂
• MW: 321.197863101959
• CID: 4696382
• Update Time: 2025-06-10

(2E)-1-(3,4-Dichlorophenyl)-3-(2-ethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(3,4-Dichlorophenyl)-3-(2-ethoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C17H14Cl2O2/c1-2-21-17-6-4-3-5-12(17)8-10-16(20)13-7-9-14(18)15(19)11-13/h3-11H,2H2,1H3/b10-8+
• InChI Key： FBSDAJJQTISDDZ-CSKARUKUSA-N
• SMILES： ClC1=C(C=CC(=C1)C(/C=C/C1C=CC=CC=1OCC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 370
• Topological Polar Surface Area: 26.3

Additional information on (2E)-1-(3,4-Dichlorophenyl)-3-(2-ethoxyphenyl)prop-2-en-1-one

Introduction to (2E)-1-(3,4-Dichlorophenyl)-3-(2-ethoxyphenyl)prop-2-en-1-one (CAS No. 1354941-80-2)

The compound (2E)-1-(3,4-Dichlorophenyl)-3-(2-ethoxyphenyl)prop-2-en-1-one, identified by its CAS number 1354941-80-2, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. This review aims to provide a comprehensive overview of its chemical structure, pharmacological properties, and the latest research applications that highlight its importance in modern drug development.

At its core, (2E)-1-(3,4-Dichlorophenyl)-3-(2-ethoxyphenyl)prop-2-en-1-one is characterized by a conjugated system consisting of a phenyl ring substituted with chloro and ethoxy groups, connected to another phenyl ring through an α,β-unsaturated carbonyl moiety. This structural motif is reminiscent of many bioactive molecules that have demonstrated efficacy in treating various diseases. The presence of electron-withdrawing and electron-donating groups on the aromatic rings imparts unique electronic properties to the molecule, which can be exploited for modulating biological targets.

In recent years, there has been growing interest in exploring the pharmacological profile of this compound. Preliminary studies have indicated that it exhibits promising antioxidant and anti-inflammatory properties, making it a candidate for further investigation in the treatment of chronic inflammatory disorders and oxidative stress-related conditions. The conjugated double bond and the carbonyl group contribute to its ability to scavenge reactive oxygen species, thereby protecting cells from oxidative damage.

The synthesis of (2E)-1-(3,4-Dichlorophenyl)-3-(2-ethoxyphenyl)prop-2-en-1-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also open up avenues for modifying the structure to enhance pharmacological activity.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug discovery. The phenyl rings and their substituents provide numerous sites for functionalization, allowing chemists to tailor the molecule for specific biological targets. For instance, modifications at the 3-position of the prop-2-en-1-one group could alter its binding affinity to enzymes or receptors involved in disease pathways. Such structural diversification is crucial for developing novel therapeutics with improved efficacy and reduced side effects.

The pharmacokinetic properties of (2E)-1-(3,4-Dichlorophenyl)-3-(2-ethoxyphenyl)prop-2-en-1-one are also of considerable interest. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. The presence of lipophilic groups enhances its membrane permeability, which could facilitate its entry into cells and target tissues. However, further research is needed to optimize its bioavailability and metabolic stability.

In conclusion, (2E)-1-(3,4-Dichlorophenyl)-3-(2-ethoxyphenyl)prop-2-en-1-one (CAS No. 1354941-80-2) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in addressing unmet medical needs.